Cas no 1260645-05-3 (3-(3,4,5-trimethoxyphenyl)azetidine)
1260645-05-3 structure
Product Name:3-(3,4,5-trimethoxyphenyl)azetidine
CAS No:1260645-05-3
MF:C12H17NO3
MW:223.268283605576
CID:6555469
PubChem ID:82287107
Update Time:2024-01-13
3-(3,4,5-trimethoxyphenyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4,5-trimethoxyphenyl)azetidine
- 1260645-05-3
- SY267272
- EN300-1837281
- MFCD17480882
-
- Inchi: 1S/C12H17NO3/c1-14-10-4-8(9-6-13-7-9)5-11(15-2)12(10)16-3/h4-5,9,13H,6-7H2,1-3H3
- InChI Key: CUCFRPTXUYQVLA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C1CNC1)OC)OC
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.7Ų
3-(3,4,5-trimethoxyphenyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837281-1g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-5g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 5g |
$3687.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-10g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 10g |
$5467.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-0.05g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-0.1g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-0.25g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-0.5g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-1.0g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1837281-2.5g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1837281-5.0g |
3-(3,4,5-trimethoxyphenyl)azetidine |
1260645-05-3 | 5g |
$3396.0 | 2023-06-03 |
3-(3,4,5-trimethoxyphenyl)azetidine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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